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Compound of Interest

Compound Name: L-803087

Cat. No.: B15620062 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent pharmacological compounds like L-803087 are critical for maintaining

laboratory safety and environmental protection. This document provides a comprehensive

guide to the proper disposal procedures for L-803087, a potent and selective somatostatin sst4

receptor agonist.[1][2][3] Adherence to these guidelines is essential to minimize exposure risks

and ensure regulatory compliance.

Key Characteristics of L-803087 for Disposal
Consideration
The following table summarizes the essential data for L-803087 relevant to its handling and

disposal.
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Property Description Implication for Disposal

Chemical Class

Potent and selective

somatostatin sst4 receptor

agonist.[1][2][3]

Due to its high potency, L-

803087 should be treated as a

hazardous chemical waste to

prevent environmental

contamination and accidental

exposure.

Physical Form
Typically supplied as a solid

(powder).

Solid waste must be

segregated from liquid waste.

Contaminated labware should

also be treated as hazardous

solid waste.

Biological Activity

Facilitates AMPA-mediated

hippocampal synaptic

responses and can increase

kainate-induced seizures in

mice.[1][2][3]

The potent biological activity

necessitates that any material

contaminated with L-803087

be deactivated or disposed of

in a manner that neutralizes its

pharmacological effects,

typically through incineration.

Experimental Protocols for Disposal
The disposal of L-803087 should be managed as a hazardous chemical waste stream, in

accordance with institutional and national regulations. The following protocols provide a step-

by-step guide for its proper disposal.

Segregation and Collection
Identify Waste Streams: Separate L-803087 waste into three categories:

Solid Waste: Unused or expired L-803087 powder, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and contaminated lab supplies (e.g.,

weigh boats, spatulas).
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Liquid Waste: Solutions containing L-803087, including stock solutions, experimental

media, and the first rinse of any container that held the compound.

Sharps Waste: Contaminated needles, syringes, and other sharps.

Use Designated Waste Containers:

Solid Waste: Collect in a clearly labeled, leak-proof container designated for hazardous

chemical waste. The container should be kept closed when not in use.

Liquid Waste: Collect in a compatible, non-reactive, and sealed container. Ensure the

container is properly vented if necessary and stored in secondary containment to prevent

spills.

Sharps Waste: Dispose of in a designated, puncture-proof sharps container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (L-803087), the concentration, and the date of accumulation.

Decontamination
For minor spills, decontaminate surfaces with a suitable laboratory detergent and rinse

thoroughly. All materials used for cleanup, including absorbent pads and wipes, must be

disposed of as hazardous solid waste.

Empty containers of L-803087 should be triple-rinsed with a suitable solvent. The first

rinseate must be collected and disposed of as hazardous liquid waste.[4]

Storage and Disposal
Store all L-803087 waste in a designated, secure area away from general lab traffic.

Do not dispose of L-803087 down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste. Disposal of potent pharmaceutical

compounds typically involves incineration by a licensed waste management facility.[5][6][7]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
803087 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15620062?utm_src=pdf-body
https://www.benchchem.com/product/b15620062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Waste Characterization

Waste Collection

Final Disposal

L-803087 Waste Generated

Solid?

Liquid?

No

Collect in Labeled
Hazardous Solid
Waste Container

Yes

Sharp?

No

Collect in Labeled
Hazardous Liquid
Waste Container

Yes

Collect in Labeled
Sharps Container

Yes

Arrange for EHS Pickup

No

Incineration by
Licensed Facility

Click to download full resolution via product page

Caption: Disposal workflow for L-803087 from generation to final disposal.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of L-803087, thereby protecting themselves, their colleagues, and the environment.

Always consult your institution's specific guidelines and EHS department for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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803087]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620062#l-803087-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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